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For researchers, scientists, and professionals in cosmochemistry and planetary science, the
precise analysis of chromium (Cr) isotopes in meteorites offers a powerful tool to trace the
genetic heritage of planetary bodies and unravel the chronology of the early Solar System.
Variations in the isotopic abundances of chromium, particularly the nucleosynthetic anomalies
in 34Cr and the radiogenic excesses of >3Cr, serve as crucial fingerprints of the diverse
materials that coalesced to form planets.

This guide provides an objective comparison of chromium isotope data across various
meteorite classes, supported by experimental details and visual representations to facilitate
understanding and further research. The isotopic composition of chromium in meteorites
reveals a fundamental dichotomy between carbonaceous chondrites (CC), believed to have
formed in the outer Solar System, and non-carbonaceous (NC) meteorites, which originated in
the inner Solar System.[1] This distinction is primarily based on the relative abundance of the
neutron-rich isotope >4Cr.

Comparative Analysis of Chromium Isotope Ratios

The chromium isotopic compositions of meteorites are typically expressed in two ways:

» ¢ notation (epsilon): This is used for mass-independent variations and represents a deviation
in parts per 10,000 from a terrestrial standard. For chromium, €>4Cr and €33Cr are the most
significant. €>4Cr variations are attributed to the heterogeneous distribution of presolar
material in the protoplanetary disk.[1][2] €>3Cr variations are primarily due to the decay of the
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short-lived radionuclide 33Mn (half-life of 3.7 million years), making the >3Mn-33Cr system a
valuable chronometer for early Solar System events.[1][3]

» O notation (delta): This is used for mass-dependent fractionation and represents a deviation
in parts per thousand (%o) from a standard. The &°>3Cr value (relative to the 2Cr isotope) can
provide insights into processes like evaporation and condensation in the solar nebula.[4][5]

[6]

The following table summarizes representative chromium isotope data for various meteorite
classes.
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Meteorite
Sub-Group
Class

€54Cr

(mean)

€53Cr

(mean)

053Cr (%o,
mean)

References

Carbonaceou  ClI (lvuna-

s Chondrites type)

~1.6

-0.12 [1]

CM (Mighei-
type)

~0.8

-0.12

[1]

CO (Ornans-
type)

-0.12

[1](7]

Ccv
(Vigarano- ~0.8

type)

-0.12

[1]

CK
(Karoonda- ~0.5

type)

-0.12

[1]

CR

(Renazzo- ~1.1

type)

-0.12

[1]

CB
(Bencubbin-

type)

l

1.2

[1]

CH (High-

Iron)

[1]

Ordinary
Chondrites
(0C)

H, L, LL

~-0.4

-0.14 [1][8]

Enstatite
Chondrites EH, EL
(EC)

~-0.1

-0.05 [1][41[9]

Achondrites

HED Clan
(Vesta)

~-0.7

[10][11]
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Martian

~-0.3 ~0.1 - [12][13]
(SNC)
Ureilites ~-0.9 ~0.1 - [10]

Note: The values presented are approximate means compiled from multiple studies. There can
be significant variation within individual meteorite groups. €-values are relative to terrestrial
standards.

Experimental Protocols for Chromium Isotope
Analysis

High-precision measurement of chromium isotopes is a complex analytical process requiring
meticulous sample preparation and sophisticated mass spectrometry. The general workflow is
as follows:

o Sample Digestion: A powdered bulk meteorite sample (typically 50-100 mg) is dissolved
using a mixture of strong acids, such as hydrofluoric acid (HF) and nitric acid (HNO3), often
in a high-pressure vessel to ensure complete dissolution of refractory phases.

e Chromium Separation: The chemical separation of chromium from the sample matrix is
crucial to avoid isobaric interferences (elements with isotopes of the same mass) during
mass spectrometry. This is typically achieved through a multi-step ion-exchange
chromatography process.

o Cation Exchange Chromatography: The dissolved sample is loaded onto a column filled
with a cation exchange resin. This step separates Cr from the bulk of major elements.

o Anion Exchange Chromatography: Further purification may involve anion exchange
chromatography to remove elements that can cause interferences, such as iron (Fe),
titanium (Ti), and vanadium (V).

« Isotopic Analysis by Mass Spectrometry: The purified chromium fraction is then analyzed
using either Thermal lonization Mass Spectrometry (TIMS) or Multi-Collector Inductively
Coupled Plasma Mass Spectrometry (MC-ICPMS).
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o TIMS: This technique has traditionally been the method of choice for high-precision
analysis of mass-independent Cr isotopic ratios, as it effectively minimizes isobaric
interferences from 3°Ti, 3%V, and >*Fe.

o MC-ICPMS: Modern MC-ICPMS instruments can also achieve high precision and are
often used for measuring both mass-dependent and mass-independent variations.
Mathematical corrections for isobaric interferences are applied during data processing.

o Data Correction: The raw isotope ratio measurements are corrected for instrumental mass
fractionation. For €>3Cr and €>4Cr, this is typically done by internal normalization to a constant
30Cr/>2Cr ratio. The final data are reported as € or d values relative to a certified terrestrial
standard, such as NIST SRM 979 or NBS 979.

Visualizing Methodologies and Relationships

Diagrams are essential for illustrating complex workflows and the relationships derived from
isotopic data.
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Caption: Workflow for Cr isotope analysis in meteorites.
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Caption: €>4Cr classification of meteorite groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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